N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O2S/c1-12-7-9-14(10-8-12)23-11-15(21)18-17-20-19-16(22-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key: YIZHBPWBRQLKDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide, also known as PTAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. PTAA is a thioacetamide derivative that has been synthesized and studied for its biological and chemical properties.

Scientific Research Applications

Computational and Pharmacological Evaluation

• Compounds similar to N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2-(p-tolylthio)acetamide have been evaluated for their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds have shown binding and inhibitory effects in assays related to epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX) (Faheem, 2018).

Antimicrobial and Hemolytic Activity

• Another study synthesized derivatives of 1,3,4-oxadiazole and tested them for antimicrobial and hemolytic activities. These compounds displayed variable effectiveness against different microbial species, showing the potential for further biological screening and application (Gul et al., 2017).

Antimicrobial Agents Evaluation

• A series of 1,3,4-oxadiazole derivatives have been synthesized and evaluated as antimicrobial agents. These compounds, particularly those with fluorine atoms, showed potent antimicrobial activities against a broad panel of bacterial and fungal strains (Parikh & Joshi, 2014).

Anti-inflammatory Activity

• Substituted 1,3,4-oxadiazoles have been investigated for their anti-inflammatory activity. These compounds demonstrated significant anti-inflammatory effects in various tests, such as the Carrageenan-induced edema test (Nargund et al., 1994).

Antiprotozoal Agents

• New quinoxaline-oxadiazole hybrids were assessed for their antimicrobial and antiprotozoal activities. These compounds displayed promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities (Patel et al., 2017).

CRMP 1 Inhibitors for Lung Cancer

• Certain 1,3,4-oxadiazole derivatives were synthesized and tested as Collapsin response mediator protein 1 (CRMP 1) inhibitors for potential use in lung cancer treatment (Panchal et al., 2020).

Antimicrobial and Hemolytic Agents

• A study synthesized N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides for potential use as antimicrobial and hemolytic agents (Rehman et al., 2016).